Cas no 1537278-34-4 (4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE)

• Product Name: 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE
• CAS No: 1537278-34-4
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• MDL: MFCD21815543
• CID: 5243625
• Update Time: 2025-06-15

4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-ethyl-2-(hydrazinylmethyl)-
• 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE

• MDL： MFCD21815543
• Inchi： 1S/C7H17N3O/c1-2-10-3-4-11-7(6-10)5-9-8/h7,9H,2-6,8H2,1H3
• InChI Key： USZNYLXKNCPESW-UHFFFAOYSA-N
• SMILES： N1(CC)CCOC(CNN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE

Professional Introduction to 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE (CAS No. 1537278-34-4)

4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE, identified by the Chemical Abstracts Service Number (CAS No.) 1537278-34-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This morpholine derivative features a unique structural motif comprising an ethyl group at the 4-position and a hydrazinylmethyl substituent at the 2-position, which endows it with distinct chemical properties and potential biological activities. The compound has garnered attention in recent years due to its utility as an intermediate in synthesizing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The structural framework of 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE incorporates a morpholine ring, a heterocyclic structure known for its stability and prevalence in bioactive molecules. The presence of the hydrazinylmethyl group introduces a reactive site that can participate in various chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones or Schiff bases. These derivatives have been extensively studied for their potential pharmacological effects, such as antioxidant, anti-inflammatory, and neuroprotective properties.

In the realm of drug discovery, 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways implicated in diseases like cancer, diabetes, and neurodegenerative conditions. Recent advancements in medicinal chemistry have highlighted its role in developing kinase inhibitors, where the morpholine scaffold enhances solubility and binding affinity to protein targets. The hydrazinylmethyl moiety further facilitates functionalization, enabling the creation of libraries of compounds for high-throughput screening (HTS) to identify lead candidates.

One of the most compelling aspects of 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. For instance, modifications at the 4-position ethyl group have been shown to modulate metabolic stability, while alterations at the hydrazinylmethyl position can fine-tune receptor interactions. Such flexibility makes it an invaluable building block for medicinal chemists striving to develop next-generation therapeutics.

The compound's relevance is further underscored by its incorporation into several preclinical studies investigating novel therapeutic modalities. In particular, derivatives of 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE have demonstrated promise in models of neuroinflammation and oxidative stress, conditions central to diseases such as Alzheimer's and Parkinson's. The morpholine ring's ability to stabilize reactive oxygen species (ROS) and chelate metal ions has been exploited to develop neuroprotective agents that mitigate neuronal damage. Additionally, the hydrazinylmethyl group has been utilized to create prodrugs that release active species upon enzymatic or acidic degradation within target tissues.

From a synthetic chemistry perspective, 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE exemplifies the strategic use of functional groups to achieve complex molecular architectures. Its synthesis typically involves multi-step processes starting from commercially available precursors like morpholine derivatives and hydrazine hydrate derivatives. Advances in catalytic methods have streamlined these reactions, reducing waste and improving yields—key considerations in sustainable drug development. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient installation of the ethyl and hydrazinylmethyl groups while maintaining regioselectivity.

The compound's pharmacological potential has also been explored beyond traditional small-molecule drug design. Researchers are increasingly investigating its role as a scaffold for peptidomimetics—molecules that mimic peptide sequences but with improved stability and bioavailability. By integrating 4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE into peptidomimetic cores, scientists aim to develop targeted therapies with enhanced specificity and reduced immunogenicity. Such innovations highlight the compound's adaptability across different therapeutic domains.

In conclusion,4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE (CAS No. 1537278-34-4) represents a cornerstone in modern pharmaceutical research due to its structural versatility and functional reactivity. Its applications span from intermediate synthesis to lead optimization in drug discovery pipelines targeting diverse diseases. As methodologies evolve toward greener chemistry and precision medicine,4-ETHYL-2-(HYDRAZINYLMETHYL)MORPHOLINE will continue to serve as a vital tool for chemists and biologists striving to develop innovative treatments for global health challenges.